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Compound of Interest

Compound Name: 7-Chloro Epinastine Hydrochloride

Cat. No.: B192721

7-Chloro Epinastine Hydrochloride (CAS No. 80012-45-9) is a chlorinated derivative and a
designated process-related impurity of Epinastine Hydrochloride, a well-established second-
generation H1-receptor antagonist and mast cell stabilizer.[1] In the landscape of
pharmaceutical manufacturing and regulatory affairs, the precise identification, quantification,
and control of such impurities are paramount. The presence of impurities, even in minute
guantities, can impact the safety and efficacy of the final drug product. Therefore, 7-Chloro
Epinastine Hydrochloride serves a critical function not as a therapeutic agent, but as a high-
purity reference standard.[1] Its availability is essential for the development and validation of
stability-indicating analytical methods required for Abbreviated New Drug Applications (ANDA)
and for routine quality control (QC) during the commercial production of Epinastine
Hydrochloride.[1] Understanding its distinct chemical properties is the foundation for achieving
this level of analytical control.

Chemical Identity and Physicochemical Properties

The core of 7-Chloro Epinastine is the rigid, tetracyclic dibenz[c,flimidazo[1,5-a]azepine
scaffold.[1] The key structural modification is the introduction of a chlorine atom at the 7-
position of this framework. This substitution significantly alters the molecule's electronic
distribution and physicochemical characteristics compared to the parent drug, Epinastine.[1]

Structural and Molecular Data
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7-Chloro Epinastine

Epinastine Hydrochloride

Property .
Hydrochloride (Parent Drug)
7-Chloro-9,13b-dihydro-1H- 9,13b-dihydro-1H-
dibenz[c,flimidazo[1,5- dibenz[c,flimidazo[1,5-

IUPAC Name
aJazepin-3-amine alazepin-3-amine
Hydrochloride[2][3] hydrochloride[4]

s Epinastine | ty 3[2] Alesion, Elestat, WAL-

nonyms inastine Impuri
ynony P PUILY 801CL[4]
CAS Number 80012-45-9[1][2][3] 108929-04-0[4][5][6]

Molecular Formula

C16H15CI2N3[2] (or C16H14CINs
- HCI[3])

C16H16CIN3[4] (or C16H15Ns -
HCI[7])

Molecular Weight

320.22 g/mol [8]

285.77 g/mol [4][5][6]

Chemical Structure

Epinastine core with Cl at 7-

position

Dibenz]c,flimidazo[1,5-

alazepine core

Physicochemical Characteristics: A Comparative

Analysis

Direct experimental data for the physicochemical properties of 7-Chloro Epinastine

Hydrochloride are not extensively published, a common scenario for a non-commercial

impurity standard. However, we can infer its properties based on the well-documented data for

Epinastine HCI and fundamental chemical principles. The addition of a chlorine atom to the

aromatic ring is expected to increase the molecule's molecular weight and lipophilicity (LogP).
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Property

7-Chloro
Epinastine
Hydrochloride
(Predicted/Inferred)

Epinastine
Hydrochloride
(Reported Values)

Rationale for
Predicted
Difference

Melting Point (°C)

Expected to be
different from parent

drug

273-275[5][6]

Changes in crystal
lattice energy due to
the chloro substituent
will alter the melting

point.

Expected to be slightly

11.2 (for Epinastine

The electron-
withdrawing nature of

chlorine may slightly

Ka
P lower than parent drug  base)[5] reduce the basicity of
the nearby nitrogen
atoms.
The chloro group
) -0.70 (octanol/buffer, )
Expected to be higher ] ) increases the
LogP pH 7.4 for Epinastine ] o
than parent drug lipophilicity of the
base)[5]
molecule.
H20: =256 mg/mL;
Likely soluble in EtOH: =56.8 mg/mL;
methanol and DMSO: =213.4 Increased lipophilicity
N acetonitrile. Lower mg/mL[9]; Soluble in typically leads to
Solubility

aqueous solubility
than parent drug is

expected.

organic solvents like
ethanol, DMSO, and
dimethyl formamide
(~30 mg/mL).[7]

decreased solubility in

agqueous media.

Synthesis and Purification

The synthesis of 7-Chloro Epinastine Hydrochloride is a targeted process designed to

produce a high-purity standard for analytical use. The strategy hinges on the regioselective

chlorination of the Epinastine core.

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://www.drugfuture.com/chemdata/epinastine.html
https://www.chembk.com/en/chem/Epinastine%20hydrochloride
https://www.drugfuture.com/chemdata/epinastine.html
https://www.drugfuture.com/chemdata/epinastine.html
https://www.apexbt.com/epinastine-hcl.html
https://cdn.caymanchem.com/cdn/insert/18136.pdf
https://www.benchchem.com/product/b192721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Core Synthetic Strategy: Electrophilic Aromatic
Substitution

The construction of the tetracyclic Epinastine backbone is the initial phase, often achieved
through multi-step sequences reported in various patents.[10] The crucial step for producing
the 7-chloro derivative is the regioselective introduction of the chlorine atom. This is
accomplished via an electrophilic aromatic substitution reaction.[1]

o Causality of Regioselectivity: The dibenz[c,flimidazo[1,5-a]azepine ring system is activated
towards electrophilic attack. The amino group (-NH2) at the 3-position of the imidazole ring is
an activating group that directs incoming electrophiles to the para-position on the adjacent
benzene ring. This corresponds to the 7-position of the tetracyclic system, ensuring high
regioselectivity of the chlorination reaction.[1]
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Synthetic Pathway for 7-Chloro Epinastine HCI

Epinastine Precursor
(Dibenz[c,flimidazo[1,5-a]azepine core)

egioselective reaction

Electrophilic Chlorination
(e.g., N-Chlorosuccinimide)

G-Chloro Epinastine (Free BaseD

Salt Formation
(HCl in ether or isopropanol)

Crystallization / Chromatography

7-Chloro Epinastine Hydrochloride

HPLC Analytical Workflow

UV Detection
(A =254 nm)

C18 Column Separation
(Isocratic or Gradient Elution)

Data Acquisition & Analysis

Sample Preparation HPLC Injection
© (Quantify Impurity)

issolve in Mobile Phase) (20 pL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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